Cas no 2229505-35-3 (2-(azidomethyl)-1-methoxy-3-methylbenzene)

• Product Name: 2-(azidomethyl)-1-methoxy-3-methylbenzene
• CAS No: 2229505-35-3
• MF: C₉H₁₁N₃O
• MW: 177.203141450882
• CID: 5930933
• PubChem ID: 152250362
• Update Time: 2025-06-23

2-(azidomethyl)-1-methoxy-3-methylbenzene Chemical and Physical Properties

Names and Identifiers

• 2-(azidomethyl)-1-methoxy-3-methylbenzene
• EN300-1773202
• 2229505-35-3

• Inchi： 1S/C9H11N3O/c1-7-4-3-5-9(13-2)8(7)6-11-12-10/h3-5H,6H2,1-2H3
• InChI Key： WFEZBHMNJVVZFD-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CC(C)=C1CN=[N+]=[N-]

Computed Properties

• Exact Mass: 177.090211983g/mol
• Monoisotopic Mass: 177.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 23.6Ų

Additional information on 2-(azidomethyl)-1-methoxy-3-methylbenzene

Introduction to 2-(azidomethyl)-1-methoxy-3-methylbenzene (CAS No: 2229505-35-3)

2-(azidomethyl)-1-methoxy-3-methylbenzene, identified by the Chemical Abstracts Service Number (CAS No) 2229505-35-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and synthetic organic chemistry. This compound belongs to the class of aromatic hydrocarbons substituted with azido and methoxy functional groups, making it a versatile intermediate in the synthesis of various biologically active molecules.

The structural features of 2-(azidomethyl)-1-methoxy-3-methylbenzene make it particularly valuable in the development of novel therapeutic agents. The presence of an azido group at the C-2 position and a methoxy group at the C-1 position, along with a methyl group at the C-3 position, provides multiple reactive sites for further functionalization. These substituents enable a wide range of chemical transformations, including nucleophilic substitution, cycloaddition reactions, and cross-coupling reactions, which are pivotal in constructing complex molecular architectures.

In recent years, there has been a growing interest in the development of small molecule inhibitors targeting various disease pathways. 2-(azidomethyl)-1-methoxy-3-methylbenzene has been explored as a key intermediate in the synthesis of compounds that modulate enzyme activity and receptor binding. For instance, researchers have utilized this compound to develop inhibitors of kinases and other enzymes involved in cancer signaling pathways. The azido group serves as a handle for introducing additional functional groups via copper-catalyzed azide-alkyne cycloaddition (CuAAC), a powerful tool in medicinal chemistry for constructing biaryl structures.

The methoxy group at the C-1 position enhances the lipophilicity of the molecule, which is often crucial for achieving optimal pharmacokinetic properties. Additionally, the methyl group at the C-3 position contributes to steric hindrance, which can be exploited to fine-tune binding interactions with biological targets. These structural elements collectively contribute to the compound's potential as a building block in drug discovery.

Recent advancements in computational chemistry have also facilitated the design of derivatives of 2-(azidomethyl)-1-methoxy-3-methylbenzene with enhanced biological activity. Molecular modeling studies have predicted that modifications at the azido and methoxy positions can lead to improved binding affinity and selectivity for specific therapeutic targets. These predictions are now being validated through experimental synthesis and biological testing.

The synthesis of 2-(azidomethyl)-1-methoxy-3-methylbenzene involves multi-step organic transformations that highlight its synthetic utility. The compound can be prepared starting from commercially available aromatic precursors through sequential functionalization steps. The introduction of the azido group typically involves nucleophilic substitution reactions using sodium azide under controlled conditions. Subsequent methylation and demethylation steps can be employed to achieve the desired regioisomerism.

The versatility of 2-(azidomethyl)-1-methoxy-3-methylbenzene as an intermediate has also been demonstrated in polymer chemistry. Researchers have explored its use in generating polymers with tailored functionalities by incorporating azido groups into polymer backbones. These polymers can then be further modified through click chemistry approaches, leading to materials with applications in drug delivery systems and smart materials.

In conclusion, 2-(azidomethyl)-1-methoxy-3-methylbenzene (CAS No: 2229505-35-3) represents a significant tool in modern synthetic and medicinal chemistry. Its unique structural features and reactivity make it an invaluable intermediate for developing new pharmaceuticals and advanced materials. As research continues to uncover new applications for this compound, its importance in chemical synthesis is expected to grow further.